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Compound of Interest

Compound Name:
4-(Hydrazinecarbonyl)pyridin-1-

ium-1-olate

CAS No.: 6975-73-1

Cat. No.: B1436528

Get Quote

The pyridine ring is a foundational structural motif in a multitude of successful agrochemicals,

including fungicides, herbicides, and insecticides.[1][2] Its prevalence is a testament to its

favorable physicochemical properties, metabolic stability, and the ability to be readily

functionalized to modulate biological activity. The strategic derivatization of the pyridine core

continues to be a fertile ground for the discovery of new active ingredients to address the

ongoing challenges of resistance development and the need for more sustainable crop

protection solutions.[1][2][3]

This application note explores the potential of 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate, a

unique pyridine derivative, as a versatile platform for the development of next-generation

agrochemicals. This compound incorporates three key pharmacophores: the pyridine-N-oxide,

a hydrazinecarbonyl (hydrazide) moiety, and the inherent pyridinium character. The pyridine-N-

oxide group can influence the electronic properties and metabolic fate of the molecule and is a

known precursor to fungicides.[4] The hydrazide functional group is a particularly attractive

feature, serving as a reactive handle for the synthesis of a diverse library of hydrazone

derivatives. Hydrazones are a well-established class of bioactive compounds with a broad

spectrum of reported agrochemical activities.[5]
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This guide provides a comprehensive overview of the synthesis of 4-
(Hydrazinecarbonyl)pyridin-1-ium-1-olate, protocols for its derivatization into novel

hydrazones, and standardized bioassay methodologies for screening their potential herbicidal,

fungicidal, and insecticidal properties.

Chemical Profile of 4-(Hydrazinecarbonyl)pyridin-1-
ium-1-olate
4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate is a zwitterionic molecule featuring a pyridinium

ring N-oxidized at the 1-position and a hydrazinecarbonyl group at the 4-position.

Parameter Information

CAS Number 6975-73-1

Molecular Formula C6H7N3O2

Molecular Weight 153.14 g/mol

IUPAC Name 4-(hydrazinecarbonyl)pyridine 1-oxide

Common Synonyms
Isonicotinic acid 1-oxide hydrazide, Isoniazid 1-

oxide

Melting Point 212-213°C

Predicted pKa 11.71 ± 0.10

Synthesis and Derivatization Workflow
The development of novel agrochemicals from 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate
begins with its synthesis, followed by the creation of a diverse library of derivatives, primarily

through the formation of hydrazones.
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Caption: Workflow for the synthesis and screening of agrochemicals.
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Experimental Protocols
Protocol 1: Synthesis of 4-(Hydrazinecarbonyl)pyridin-1-
ium-1-olate
This protocol is a generalized procedure based on established methods for the synthesis of

isonicotinic acid hydrazide and subsequent N-oxidation.

Step 1: Esterification of Isonicotinic Acid

To a solution of isonicotinic acid (1 eq.) in ethanol, add a catalytic amount of concentrated

sulfuric acid.

Reflux the mixture for 4-6 hours, monitoring the reaction by thin-layer chromatography (TLC).

After completion, cool the reaction mixture and neutralize with a saturated solution of sodium

bicarbonate.

Extract the ethyl isonicotinate with an organic solvent (e.g., ethyl acetate), dry the organic

layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

Step 2: N-Oxidation of Ethyl Isonicotinate

Dissolve the ethyl isonicotinate (1 eq.) in a suitable solvent such as dichloromethane or

chloroform.

Cool the solution in an ice bath and add meta-chloroperoxybenzoic acid (m-CPBA) (1.1 eq.)

portion-wise.

Stir the reaction mixture at room temperature overnight.

Wash the reaction mixture with a saturated sodium bicarbonate solution to remove excess

m-CPBA and the resulting meta-chlorobenzoic acid.

Dry the organic layer and concentrate to yield ethyl 4-(ethoxycarbonyl)pyridine-1-oxide.

Step 3: Hydrazinolysis of the N-Oxide Ester
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Dissolve the ethyl 4-(ethoxycarbonyl)pyridine-1-oxide (1 eq.) in ethanol.

Add hydrazine hydrate (1.5-2 eq.) and reflux the mixture for 4-8 hours.[6]

Monitor the reaction by TLC.

Upon completion, cool the reaction mixture. The product, 4-(Hydrazinecarbonyl)pyridin-1-
ium-1-olate, should precipitate.

Filter the precipitate, wash with cold ethanol, and dry to obtain the final product.

Protocol 2: Synthesis of Hydrazone Derivatives
This protocol outlines the condensation reaction between the synthesized hydrazide and a

library of aldehydes or ketones to generate hydrazone derivatives.[7][8]

Dissolve 4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate (1 eq.) in a suitable solvent, such as

ethanol or methanol.

Add the desired aldehyde or ketone (1 eq.) to the solution.

Add a catalytic amount of glacial acetic acid.

Reflux the mixture for 2-6 hours, monitoring by TLC.

Upon completion, cool the reaction mixture to allow the hydrazone product to crystallize.

Filter the solid, wash with a small amount of cold solvent, and dry. Recrystallization may be

necessary for purification.

Proposed Agrochemical Screening Protocols
The newly synthesized hydrazone library should be subjected to a battery of standardized

bioassays to determine their potential as agrochemicals.

Herbicidal Activity Screening
Target Species:Lemna minor (duckweed), Lolium perenne (perennial ryegrass), Brassica

napus (rapeseed).
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Protocol: Seed Germination and Seedling Growth Assay

Prepare various concentrations of the test compounds in a suitable solvent (e.g., acetone

or DMSO) with a surfactant.

In a petri dish lined with filter paper, add a known volume of the test solution.

Place a set number of seeds (e.g., 20) in each dish.

Incubate the dishes under controlled conditions (e.g., 25°C, 16h light/8h dark cycle).

After a set period (e.g., 7-14 days), measure the germination rate, root length, and shoot

length.

Compare the results to a negative control (solvent only) and a positive control (commercial

herbicide).

Calculate the concentration required for 50% inhibition (IC50).

Fungicidal Activity Screening
Target Species:Botrytis cinerea, Fusarium graminearum, Rhizoctonia solani.

Protocol: Mycelial Growth Inhibition Assay

Prepare potato dextrose agar (PDA) plates amended with various concentrations of the

test compounds.

Place a mycelial plug from a fresh culture of the target fungus in the center of each plate.

Incubate the plates at the optimal growth temperature for the fungus.

Measure the diameter of the fungal colony daily until the colony in the control plate

reaches the edge.

Calculate the percentage of inhibition of mycelial growth compared to the control.

Determine the effective concentration for 50% inhibition (EC50).
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Insecticidal Activity Screening
Target Species:Myzus persicae (green peach aphid), Spodoptera littoralis (cotton leafworm).

Protocol: Leaf-Dip Bioassay for Aphids

Prepare test solutions of the compounds at various concentrations.

Excise leaf discs from a suitable host plant (e.g., cabbage) and dip them in the test

solutions for a few seconds.

Allow the leaf discs to air dry and place them in a petri dish with a small amount of agar to

maintain turgor.

Introduce a known number of aphids (e.g., 10-20) onto each leaf disc.

Incubate under controlled conditions and assess mortality after 24, 48, and 72 hours.

Calculate the lethal concentration for 50% of the population (LC50).

Hypothesized Mechanism of Action
The biological activity of the synthesized hydrazones could arise from several potential

mechanisms of action, leveraging the combined structural features of the pyridine-N-oxide and

hydrazone moieties.
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Caption: Potential mechanisms of action for pyridine-hydrazone derivatives.

Data Interpretation and Lead Optimization
The data generated from the screening assays will allow for the identification of "hit"

compounds with promising agrochemical activity. Subsequent steps should focus on:

Structure-Activity Relationship (SAR) Studies: By comparing the activity of different

hydrazone derivatives, researchers can deduce which R-groups on the aldehyde/ketone

precursor contribute positively or negatively to the desired biological effect.

Quantitative Structure-Activity Relationship (QSAR): For larger datasets, QSAR models can

be developed to correlate physicochemical properties with biological activity, guiding the

design of more potent analogs.[6]

Lead Optimization: Promising hits should be resynthesized and further modified to improve

efficacy, selectivity, and safety profiles. This may involve altering the substituents on the

pyridine ring or exploring alternative heterocyclic cores.

Conclusion
4-(Hydrazinecarbonyl)pyridin-1-ium-1-olate represents a promising and under-explored

starting point for the discovery of novel agrochemicals. Its straightforward synthesis and the

ease of derivatization of the hydrazide group into a diverse library of hydrazones offer a rapid

and efficient route to new chemical entities. The protocols and screening strategies outlined in

this guide provide a robust framework for researchers to systematically explore the potential of

this chemical scaffold and identify new lead compounds for the development of next-generation

crop protection agents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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